Cas no 1804385-22-5 (2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804385-22-5
• MF: C₇H₃F₃N₄O₃
• MW: 248.118931055069
• CID: 4801540
• Update Time: 2025-06-11

2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N4O3/c8-7(9,10)17-4-1-3(2-11)5(14(15)16)6(12)13-4/h1H,(H2,12,13)
• InChI Key： IHHBPSQGMYUNIE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C(N)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 2.1
• Topological Polar Surface Area: 118

Additional information on 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804385-22-5)

2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804385-22-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique nitro, cyano, and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The structural complexity of 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804385-22-5) allows for diverse reactivity, making it a versatile building block in organic synthesis. Its electron-withdrawing nitro and cyano groups, combined with the lipophilic trifluoromethoxy moiety, contribute to its unique electronic and steric properties. These features are particularly relevant in the development of drug candidates targeting central nervous system (CNS) disorders and antimicrobial agents, where such functional groups are known to enhance bioavailability and target specificity.

In recent years, the demand for fluorinated pyridine derivatives like 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine has surged due to their applications in crop protection and pesticide formulation. The trifluoromethoxy group is a key structural motif in many agrochemicals, as it improves the stability and efficacy of active ingredients. This compound’s potential to serve as a precursor for herbicides and insecticides aligns with the growing focus on sustainable agriculture and precision farming technologies.

From a material science perspective, 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804385-22-5) is being investigated for its role in the synthesis of high-performance polymers and electronic materials. The incorporation of nitro and cyano groups can enhance the thermal stability and electrochemical properties of polymers, making them suitable for applications in flexible electronics and energy storage devices. This aligns with the global push toward green energy and smart materials, which are among the most searched topics in scientific and industrial circles.

The synthesis and characterization of 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for ensuring the purity and structural integrity of the compound, which is essential for its application in high-value research and industrial processes. The compound’s CAS No. 1804385-22-5 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks.

As the scientific community continues to explore the potential of 2-Amino-4-cyano-3-nitro-6-(trifluoromethoxy)pyridine, its relevance in drug discovery and material innovation is expected to grow. The compound’s ability to act as a multifunctional scaffold in medicinal chemistry and its compatibility with green chemistry principles make it a promising candidate for future breakthroughs. With increasing interest in personalized medicine and sustainable technologies, this pyridine derivative is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.